ethyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate
Overview
Description
Ethyl 2-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate is an important raw material in organic synthesis . It is a solid substance with a molecular weight of 274.14 .
Synthesis Analysis
The compound can be synthesized using 2-thiophene formaldehyde and diazomethane ethyl ester as raw materials under normal temperature conditions . Another method involves starting with 4H-thiazole[3,2-B]pyrrole-5-carboxylic acid and reacting it with ethanol to produce the compound .Molecular Structure Analysis
The InChI code for the compound is1S/C9H8BrNO2S/c1-2-13-9(12)6-3-7-5(11-6)4-8(10)14-7/h3-4,11H,2H2,1H3
. This indicates the molecular structure of the compound. Physical and Chemical Properties Analysis
The compound is sparingly soluble in water . It should be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated place . The compound has a melting point of 131-132°C .Scientific Research Applications
Synthesis and Chemical Properties
Ethyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate has been a subject of research mainly in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. For instance, Gálvez and Garcia (1984) described the preparation of ethyl 4-(2-bromoethyl)thieno[2,3-b]pyrrole-5-carboxylate, showcasing its role in the synthesis of haloethylthienopyrroles (Gálvez & Garcia, 1984). Furthermore, Torosyan et al. (2020) reported the acylation of 4-substituted 4H-thieno[3,2-b]pyrrole-5-carbohydrazides, which highlights the compound's utility in creating derivatives with potential applications in various fields (Torosyan et al., 2020).
Applications in Heterocyclic Chemistry
The compound plays a significant role in the development of new heterocyclic systems. For example, Torosyan et al. (2018) synthesized a series of N-substituted 4H-thieno[3,2-b]pyrrole-5-carboxylic acids and their imidazolyl derivatives, demonstrating its versatility in creating complex molecular structures (Torosyan et al., 2018). Similarly, Ergun et al. (2014) reported the synthesis of 5-oxo-N-phenyl-5,6-dihydro-4H-thieno[3,2-b]pyrrole-4-carboxamide, further illustrating the compound’s potential in the creation of novel fused heterocycles (Ergun et al., 2014).
Potential Industrial Applications
The research on this compound also touches on its potential industrial applications. Rong-xin (2011) synthesized ethyl 4-bromo-5-nitro-1H-pyrrole-2-carboxylate, a compound structurally related to this compound, showcasing a method suitable for industrial production (Rong-xin, 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause serious eye irritation and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
The primary targets of “ethyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate” are currently unknown. This compound is used as an important raw material in organic synthesis
Pharmacokinetics
As a synthetic compound, its bioavailability would depend on the specific context of its use .
Result of Action
Its primary known use is as a raw material in organic synthesis .
Action Environment
The action, efficacy, and stability of “this compound” can be influenced by various environmental factors. For instance, it is sparingly soluble in water , suggesting that its activity could be affected by the solvent used. Additionally, it should be stored in a cool, dry, well-ventilated place , indicating that temperature and humidity could impact its stability.
Biochemical Analysis
Biochemical Properties
Compounds with a thieno[3,2-b]pyrrole skeleton have found diverse applications in medicinal chemistry . For example, thieno[3,2-b]pyrrole-5-carboxamides inhibit alphaviruses and exhibit a broad spectrum of antiviral activity .
Cellular Effects
Related compounds with a thieno[3,2-b]pyrrole skeleton have been found to inhibit the KDM1A and LSD1 demethylases, which regulate DNA methylation . This suggests that Ethyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate may also interact with cellular processes.
Molecular Mechanism
Related compounds with a thieno[3,2-b]pyrrole skeleton have been found to inhibit the KDM1A and LSD1 demethylases, which regulate DNA methylation . This suggests that this compound may also interact with biomolecules and exert its effects at the molecular level.
Temporal Effects in Laboratory Settings
It is known to be sparingly soluble in water and should be stored in a cool place, in an inert atmosphere .
Properties
IUPAC Name |
ethyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO2S/c1-2-13-9(12)6-3-7-8(11-6)5(10)4-14-7/h3-4,11H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSONMHNRMJQMFE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N1)C(=CS2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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